![molecular formula C16H20N2O3 B7515173 7-(3,5-dimethylpiperidine-1-carbonyl)-4H-1,4-benzoxazin-3-one](/img/structure/B7515173.png)
7-(3,5-dimethylpiperidine-1-carbonyl)-4H-1,4-benzoxazin-3-one
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Overview
Description
7-(3,5-dimethylpiperidine-1-carbonyl)-4H-1,4-benzoxazin-3-one is a chemical compound that has been the subject of scientific research for its potential applications in various fields. This compound is also known as DBZ, and it has been studied extensively for its biochemical and physiological effects, as well as its mechanism of action.
Mechanism of Action
The mechanism of action of DBZ is complex and involves the modulation of various signaling pathways. DBZ has been shown to inhibit the activity of gamma-secretase, an enzyme involved in the processing of amyloid precursor protein (APP) which is implicated in the development of Alzheimer's disease. DBZ also inhibits the activity of Notch signaling pathway, which is involved in various cellular processes such as cell proliferation and differentiation. The inhibition of these pathways by DBZ leads to the modulation of various cellular processes, which may have implications for the treatment of various diseases.
Biochemical and Physiological Effects:
DBZ has been shown to have various biochemical and physiological effects. In cancer cells, DBZ has been shown to induce apoptosis, inhibit cell proliferation, and inhibit the migration and invasion of cancer cells. In neurobiology, DBZ has been shown to modulate the activity of certain neurotransmitters such as dopamine and acetylcholine, which may have implications for the treatment of neurological disorders. DBZ has also been shown to have anti-inflammatory effects, which may have implications for the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
DBZ has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been extensively studied, and its mechanism of action is well understood. However, there are also limitations to using DBZ in lab experiments. Its potency and selectivity may vary depending on the cell line or tissue type used, and its effects may be influenced by other factors such as the presence of other drugs or chemicals.
Future Directions
There are several future directions for the study of DBZ. One area of interest is the development of new drugs based on DBZ that have improved efficacy and safety profiles. Another area of interest is the study of DBZ in combination with other drugs or chemicals to enhance its potency and selectivity. Additionally, the study of DBZ in animal models may provide further insight into its potential applications in various diseases. Finally, the development of new techniques for the synthesis of DBZ may also be of interest to researchers in the field.
Synthesis Methods
The synthesis of 7-(3,5-dimethylpiperidine-1-carbonyl)-4H-1,4-benzoxazin-3-one is a multi-step process involving the reaction of 2-amino-5-methylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 3,5-dimethylpiperidine-1-carboxamide to form the desired product, DBZ. The purity of the final product can be confirmed by various analytical techniques such as NMR and HPLC.
Scientific Research Applications
DBZ has been studied extensively for its potential applications in various fields such as cancer research, neurobiology, and drug discovery. In cancer research, DBZ has been shown to inhibit the growth of cancer cells by targeting specific signaling pathways. In neurobiology, DBZ has been shown to modulate the activity of certain neurotransmitters, which may have implications for the treatment of neurological disorders. In drug discovery, DBZ has been used as a lead compound for the development of new drugs with improved efficacy and safety profiles.
properties
IUPAC Name |
7-(3,5-dimethylpiperidine-1-carbonyl)-4H-1,4-benzoxazin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O3/c1-10-5-11(2)8-18(7-10)16(20)12-3-4-13-14(6-12)21-9-15(19)17-13/h3-4,6,10-11H,5,7-9H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHBIINFRQNDWGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)C(=O)C2=CC3=C(C=C2)NC(=O)CO3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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